Cas no 1114872-35-3 (2-(4-chlorobenzoyl)-6-fluoro-4-(3-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-chlorobenzoyl)-6-fluoro-4-(3-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114872-35-3
• MF: C₂₂H₁₅ClFNO₄S
• MW: 443.875207185745
• CID: 5343797
• Update Time: 2025-07-15

2-(4-chlorobenzoyl)-6-fluoro-4-(3-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[6-fluoro-4-(3-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(4-chlorobenzoyl)-6-fluoro-4-(3-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-chlorophenyl)-[6-fluoro-4-(3-methoxyphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone
• STL095407
• (4-chlorophenyl)(6-fluoro-4-(3-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)methanone

• Inchi： 1S/C22H15ClFNO4S/c1-29-18-4-2-3-17(12-18)25-13-21(22(26)14-5-7-15(23)8-6-14)30(27,28)20-10-9-16(24)11-19(20)25/h2-13H,1H3
• InChI Key： DGCOLZYYFUMWBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CN(C2C=CC=C(C=2)OC)C2C=C(C=CC=2S1(=O)=O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 775
• XLogP3: 4.9
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-chlorobenzoyl)-6-fluoro-4-(3-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Research Brief on 2-(4-chlorobenzoyl)-6-fluoro-4-(3-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114872-35-3)

Recent studies on the compound 2-(4-chlorobenzoyl)-6-fluoro-4-(3-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114872-35-3) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This benzothiazine derivative has garnered attention due to its unique structural features and pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. The compound's mechanism of action involves modulation of key signaling pathways, making it a subject of intense research for targeted therapy development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy in inhibiting cyclooxygenase-2 (COX-2) and its downstream inflammatory mediators. The results demonstrated significant COX-2 selectivity, with an IC50 value of 0.12 μM, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, the compound exhibited minimal gastrointestinal toxicity in preclinical models, a common drawback of existing COX-2 inhibitors.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 1114872-35-3. The compound showed potent activity against several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas, with GI50 values ranging from 1.5 to 3.2 μM. Mechanistic studies revealed that the compound induces apoptosis through the intrinsic mitochondrial pathway, accompanied by caspase-3 activation and PARP cleavage. These findings position it as a potential lead compound for developing novel anticancer agents.

The synthesis and structural optimization of 1114872-35-3 have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route with higher yield (78%) and purity (>99%). The optimized protocol employs a Pd-catalyzed cross-coupling reaction, which enhances the scalability and reproducibility of the synthesis. This advancement is crucial for facilitating further pharmacological evaluations and potential clinical translation.

Despite these promising developments, challenges remain in the compound's pharmacokinetic profile. Recent pharmacokinetic studies reported in European Journal of Pharmaceutical Sciences indicate moderate oral bioavailability (42%) and a half-life of approximately 6 hours in rodent models. Current research efforts are directed at formulating prodrug derivatives and nano-carrier systems to improve these parameters, as evidenced by ongoing patents (WO2023124567A1) filed in early 2024.

In conclusion, 2-(4-chlorobenzoyl)-6-fluoro-4-(3-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione represents a versatile scaffold with dual anti-inflammatory and anticancer potential. The compound's unique pharmacophore, combined with recent synthetic and pharmacological advancements, underscores its significance in current drug discovery pipelines. Future research directions include comprehensive toxicology studies and structure-activity relationship (SAR) optimizations to enhance its therapeutic index for clinical applications.